Cas no 189096-90-0 (3-Isoxazolecarboxamide,N-methoxy-N-methyl-)

3-Isoxazolecarboxamide, N-methoxy-N-methyl-, is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of heterocyclic compounds. Its structure, featuring an isoxazole ring and a Weinreb amide moiety, makes it a useful precursor for the controlled introduction of ketones or aldehydes via nucleophilic addition reactions. The N-methoxy-N-methyl group enhances stability and reactivity, allowing for selective transformations under mild conditions. This compound is commonly employed in pharmaceutical and agrochemical research due to its compatibility with a range of reagents and its ability to facilitate efficient multi-step syntheses. Its high purity and consistent performance make it a reliable choice for specialized applications.
3-Isoxazolecarboxamide,N-methoxy-N-methyl- structure
189096-90-0 structure
Product Name:3-Isoxazolecarboxamide,N-methoxy-N-methyl-
CAS No:189096-90-0
MF:C6H8N2O3
MW:156.139321327209
MDL:MFCD18818558
CID:115536
PubChem ID:22489102
Update Time:2025-10-21

3-Isoxazolecarboxamide,N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxamide,N-methoxy-N-methyl-
    • N-methoxy-N-methylisoxazole-3-carboxamide
    • N-methoxy-N-methyl-1,2-oxazole-3-carboxamide
    • 3-Isoxazolecarboxamide,N-methoxy-N-methyl-(9CI)
    • N-methoxy-N-methylisoxazole-3-carboxamide(WXC06798)
    • SCHEMBL6050489
    • 189096-90-0
    • N-Methoxy-N-methyl-3-isoxazolecarboxamide
    • DHEWMIAJHISOGS-UHFFFAOYSA-N
    • AS-67435
    • MFCD18818558
    • A1-01081
    • CS-0037667
    • W13617
    • AKOS010837273
    • N-Methoxy-N-methy3-isoxazolecarboxamide
    • DB-130474
    • MDL: MFCD18818558
    • Inchi: 1S/C6H8N2O3/c1-8(10-2)6(9)5-3-4-11-7-5/h3-4H,1-2H3
    • InChI Key: DHEWMIAJHISOGS-UHFFFAOYSA-N
    • SMILES: O(C)N(C)C(C1C=CON=1)=O

Computed Properties

  • Exact Mass: 156.053
  • Monoisotopic Mass: 156.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2
  • XLogP3: 0.2

3-Isoxazolecarboxamide,N-methoxy-N-methyl- Pricemore >>

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3-Isoxazolecarboxamide,N-methoxy-N-methyl- Related Literature

Additional information on 3-Isoxazolecarboxamide,N-methoxy-N-methyl-

Comprehensive Analysis of 3-Isoxazolecarboxamide, N-methoxy-N-methyl- (CAS No. 189096-90-0)

3-Isoxazolecarboxamide, N-methoxy-N-methyl- (CAS No. 189096-90-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring an isoxazole ring and a N-methoxy-N-methyl carboxamide group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "3-Isoxazolecarboxamide applications" or "CAS 189096-90-0 synthesis," reflecting its growing relevance in drug discovery and material science.

The compound's molecular formula, C6H8N2O3, highlights its potential for modular derivatization, a key trend in modern green chemistry and sustainable synthesis. Recent studies emphasize its role in developing biocompatible polymers and enzyme inhibitors, aligning with the rising demand for "eco-friendly chemical intermediates" in academic and industrial forums. Its stability under physiological conditions has also sparked interest in "3-Isoxazolecarboxamide drug delivery systems," a hot topic in nanomedicine research.

From a technical perspective, the N-methoxy-N-methyl moiety in 189096-90-0 enhances solubility in polar solvents, addressing common challenges in "heterocyclic compound formulation." Analytical techniques like HPLC and LC-MS are typically employed for purity assessment, as queried in "CAS 189096-90-0 analytical methods." The compound's compatibility with cross-coupling reactions further positions it as a versatile building block for high-value fine chemicals.

Market trends indicate increasing patent filings involving 3-Isoxazolecarboxamide derivatives, particularly in "crop protection agents" and "metabolic pathway modulators." This correlates with search engine data showing spikes in "isoxazole-based agrochemicals 2024" queries. Regulatory databases confirm its approval for research use in major jurisdictions, though users often verify "189096-90-0 safety data sheets" for compliance with regional guidelines.

In conclusion, 3-Isoxazolecarboxamide, N-methoxy-N-methyl- represents a nexus of innovation across multiple disciplines. Its dual utility in life sciences and industrial chemistry ensures sustained academic interest, while commercial applications continue to expand in response to global demands for specialty chemicals and bioactive compounds.

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